5-Chloro-1H-1,2,4-triazole-3-carboxamide
Overview
Description
5-Chloro-1H-1,2,4-triazole-3-carboxamide is a unique heterocyclic compound . It belongs to the class of 1,2,4-triazole-containing scaffolds, which are present in an array of pharmaceuticals and biologically important compounds used in drug-discovery studies against various diseases .
Synthesis Analysis
The synthesis of 1,2,4-triazole-3-carboxamides, including 5-Chloro-1H-1,2,4-triazole-3-carboxamide, can be achieved from 1,2,4-triazole-3-carboxylates under mild conditions . This synthesis process involves the use of both primary and secondary aliphatic and aromatic amines . The reaction proceeds in toluene under microwave conditions, which accelerates the reaction rate by about 50 times compared with conventional isothermal conditions .Molecular Structure Analysis
1,2,4-Triazoles, including 5-Chloro-1H-1,2,4-triazole-3-carboxamide, operate as main pharmacophores through hydrogen-bonding and dipole interactions with biological receptors . They have a unique structure and properties, which make them useful in various fields such as pharmaceutical chemistry, agrochemistry, materials sciences, and organic catalysts .Chemical Reactions Analysis
The chemical reactions involving 1,2,4-triazole-3-carboxamides are generally environmentally benign and proceed under mild, neutral conditions . The reaction liberates alcohol as a by-product .Scientific Research Applications
Pharmaceutical Drug Development
The triazole ring, a core structure in “5-Chloro-1H-1,2,4-triazole-3-carboxamide”, is a common motif in pharmaceutical chemistry due to its resemblance to the peptide bond and its ability to mimic biological molecules . The chlorine substituent on the triazole ring can act as a crucial pharmacophore, enhancing the compound’s ability to bind to various biological targets. This compound could be explored for its potential use in developing new medications with antiviral, antibacterial, or anticancer properties.
Agrochemical Research
Triazole derivatives have been widely used in agrochemistry for their fungicidal properties . “5-Chloro-1H-1,2,4-triazole-3-carboxamide” could be investigated for its efficacy in protecting crops against fungal pathogens, potentially leading to the development of new, more effective agrochemicals.
Material Chemistry
In material chemistry, triazole compounds are known for their stability and ability to form coordination complexes with metals . Research into “5-Chloro-1H-1,2,4-triazole-3-carboxamide” could focus on its potential applications in creating new materials with desirable electrical, optical, or mechanical properties.
Supramolecular Chemistry
The triazole ring can participate in hydrogen bonding and other non-covalent interactions, making it a valuable component in the design of supramolecular structures . “5-Chloro-1H-1,2,4-triazole-3-carboxamide” could be utilized in the construction of molecular assemblies or sensors that respond to environmental stimuli.
Bioconjugation and Chemical Biology
“5-Chloro-1H-1,2,4-triazole-3-carboxamide” can serve as a building block for bioconjugation, linking biomolecules to other chemical entities . This application is particularly relevant in chemical biology, where such conjugates can be used to study biological processes or as targeted therapies.
Fluorescent Imaging
Triazole derivatives are often used in fluorescent probes due to their ability to quench or enhance fluorescence . The specific structure of “5-Chloro-1H-1,2,4-triazole-3-carboxamide” could be optimized for use in imaging techniques, aiding in the visualization of cellular components or processes.
Future Directions
properties
IUPAC Name |
5-chloro-1H-1,2,4-triazole-3-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H3ClN4O/c4-3-6-2(1(5)9)7-8-3/h(H2,5,9)(H,6,7,8) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MOSLIRLHACAEFP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(=NNC(=N1)Cl)C(=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H3ClN4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601276008 |
Source
|
| Record name | 5-Chloro-1H-1,2,4-triazole-3-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601276008 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
146.53 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Chloro-1H-1,2,4-triazole-3-carboxamide | |
CAS RN |
54671-66-8 |
Source
|
| Record name | 5-Chloro-1H-1,2,4-triazole-3-carboxamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=54671-66-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Chloro-1H-1,2,4-triazole-3-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601276008 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-Chloro-1H-1,2,4-triazole-5-carboxamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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